2-[3-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]phenoxy]acetic acid

• IUPAC Name: 2-[3-[[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C15H21NO5/c1-15(2,3)21-14(19)16(4)9-11-6-5-7-12(8-11)20-10-13(17)18/h5-8H,9-10H2,1-4H3,(H,17,18)
• InChI Key: FVCQNVSKOKZGDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)CC1=CC(=CC=C1)OCC(=O)O
• Molecular Formula: C15H21NO5
• Molecular Weight: 295.33 g/mol

Description

2-[3-[[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]methyl]phenoxy]acetic acid, also known as MTPA, is a chemical compound used in scientific research. It is a derivative of phenoxyacetic acid and is commonly used in the field of biochemistry as a tool to study the mechanisms of protein folding and aggregation.

Scientific Research Applications

Allosteric Modifiers of Hemoglobin

Researchers have synthesized and evaluated a series of 2-(aryloxy)-2-methylpropionic acids, including compounds structurally related to the chemical of interest, for their potential to decrease the oxygen affinity of human hemoglobin. These compounds are considered for applications in clinical or biological areas that would benefit from a reversal of depleted oxygen supply, such as ischemia, stroke, tumor radiotherapy, and blood storage (Randad et al., 1991).

Organometallic Complexes

A study synthesized triorganotin(IV) derivatives of 2-{[(E)-1-(2-hydroxyaryl)alkylidene]amino}acetic acid, revealing insights into the structural chemistry of organometallic compounds. The research contributes to understanding the coordination chemistry and potential applications of these complexes in materials science and catalysis (Baul et al., 2002).

Cross-Coupling Reactions

The development of meta-C–H arylation and methylation techniques for phenolic derivatives, including those similar to the query compound, has implications for synthetic chemistry. These advancements facilitate the synthesis of complex aromatic compounds with potential applications in pharmaceuticals and materials science (Wan et al., 2013).

Antioxidant and Enzymatic Inhibition Studies

Compounds structurally related to the query chemical have been evaluated for their antioxidant properties and inhibitory effects on enzymes like xanthine oxidase. Such studies contribute to the development of novel therapeutic agents for managing oxidative stress and related diseases (Ikram et al., 2015).

Antibacterial and Antifungal Agents

The synthesis of new 2-(2'-isopropyl-5'-methylphenoxy)acetyl amino acids and peptides, including studies on their antibacterial and antifungal activities, highlights the potential of these compounds in developing new antimicrobial agents. Such research is crucial in the fight against resistant microbial strains (Dahiya et al., 2006).